Cas no 37687-19-7 (1-(1H-Pyrazol-4-yl)propan-1-one)

• Product Name: 1-(1H-Pyrazol-4-yl)propan-1-one
• CAS No: 37687-19-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1030198
• PubChem ID: 59363533
• Update Time: 2025-05-20

1-(1H-Pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrazol-4-yl)propan-1-one
• 1-(1H-pyrazol-4-yl)-propan-1-one
• 4-Propionyl-pyrazol
• AGN-PC-0CVWWB
• AK134214
• KB-212409
• SureCN8402539
• AKOS012024640
• CS-0225135
• 37687-19-7
• DTXSID80731643
• EN300-122875
• SCHEMBL8402539
• DB-345106

• Inchi： 1S/C6H8N2O/c1-2-6(9)5-3-7-8-4-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： KTBAKMGXIFCKHC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1)CC

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1H-Pyrazol-4-yl)propan-1-one

Introduction to 1-(1H-Pyrazol-4-yl)propan-1-one (CAS No. 37687-19-7)

1-(1H-Pyrazol-4-yl)propan-1-one, also known by its CAS number 37687-19-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which consists of a pyrazole ring attached to a ketone group, making it an attractive candidate for a wide range of chemical reactions and biological activities.

The molecular formula of 1-(1H-Pyrazol-4-yl)propan-1-one is C₇H₈N₂O, and its molecular weight is 136.15 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of approximately 200°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for various synthetic processes and analytical techniques.

In the pharmaceutical industry, 1-(1H-Pyrazol-4-yl)propan-1-one has been extensively studied for its potential therapeutic applications. Recent research has shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 1-(1H-Pyrazol-4-yl)propan-1-one can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 1-(1H-Pyrazol-4-yl)propan-1-one has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively target and induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells. These findings have sparked interest in developing 1-(1H-Pyrazol-4-yl)propan-1-one-based drugs for cancer therapy.

In addition to its pharmaceutical applications, 1-(1H-Pyrazol-4-yl)propan-1-one has found use in the agrochemical industry. Studies have shown that this compound can enhance the efficacy of certain pesticides by acting as a synergist or adjuvant. For example, a study published in the Pest Management Science journal in 2023 reported that when combined with traditional insecticides, 1-(1H-Pyrazol-4-yl)propan-1-one significantly increased the mortality rate of target pests while reducing the required dosage of the insecticide. This dual action not only improves pest control but also minimizes environmental impact.

The unique chemical structure of 1-(1H-Pyrazol-4-yl)propan-1-one also makes it a valuable intermediate in organic synthesis. Its reactivity and functional groups allow it to participate in a wide range of chemical reactions, including nucleophilic additions, electrophilic substitutions, and metal-catalyzed couplings. These synthetic capabilities have led to its use in the preparation of complex molecules with diverse applications, from advanced materials to novel pharmaceuticals.

In materials science, 1-(1H-Pyrazol-4-yl)propan-1-one has been explored for its potential as a building block for functional polymers and coatings. Recent research has focused on developing polymers derived from this compound that exhibit enhanced mechanical properties, thermal stability, and chemical resistance. For instance, a study published in the Molecular Systems Design & Engineering journal in 2022 described the synthesis of polymeric materials incorporating 1-(1H-Pyrazol-4-yl)propan-1-one, which showed improved performance in high-stress environments.

The safety profile of 1-(1H-Pyrazol-4-yl)propan-1-one is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not pose significant safety concerns when used appropriately. However, like any chemical substance, proper handling and storage are essential to ensure safety.

In conclusion, 1-(1H-Pyrazol-4-yl)propan-1-one (CAS No. 37687-19-7) is a multifaceted compound with a wide range of applications across various industries. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that we will see even more innovative uses emerge in the coming years.